Cas no 35976-76-2 (Ethyl formate-d)

• Product Name: Ethyl formate-d
• CAS No: 35976-76-2
• Molecular Formula: C₃H₆O₂
• Molecular Weight: 74.07854
• CID: 319245
• PubChem ID: 24872473

Ethyl formate-d Properties

Names and Identifiers

• Formic-d acid, ethylester (7CI,9CI)
• Ethyl formate-d
• Aethylformiat
• Areginal
• C-deuterio-formic acid ethyl ester
• d-Ameisensaeureaethylester
• Deuterio-ameisensaeure-ethylester
• ethyl deuterioformate
• ethyl formiate
• Ethyl formic ester
• Ethyl methanoate
• ethyl ortho-formate
• Ethylformiaat
• Formic acid, ethyl ester
• Formic ether
• Monodeuterio-ameisensaeure-ethylester

• InChIKey： WBJINCZRORDGAQ-WFVSFCRTSA-N
• Inchi： InChI=1S/C3H6O2/c1-2-5-3-4/h3H,2H2,1H3/i3D
• SMILES： CCOC(=O)[2H]

Computed Properties

• Exact Mass: 76.04932
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 74.036779
• Heavy Atom Count: 5
• Complexity: 26.1
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: n20/D 1.359(lit.)
• Boiling Point: 52-54 °C(lit.)
• Melting Point: −80 °C (lit.)
• Flash Point: Fahrenheit: -2.2 ° f
  Celsius: -19 ° c
  
• Density: 0.933 g/mL at 25 °C